Cas no 896607-30-0 (3,4-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide
• CAS No: 896607-30-0
• MF: C₂₀H₂₂N₂O₂S₂
• MW: 386.530882358551
• CID: 5479305
• Update Time: 2025-10-28

3,4-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3,4-dimethyl-N-[2-[2-(3-methylphenyl)-4-thiazolyl]ethyl]-
• 3,4-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C20H22N2O2S2/c1-14-5-4-6-17(11-14)20-22-18(13-25-20)9-10-21-26(23,24)19-8-7-15(2)16(3)12-19/h4-8,11-13,21H,9-10H2,1-3H3
• InChI Key： SYNDBXLGKZSPIC-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=CC(C)=C3)=N2)(=O)=O)=CC=C(C)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,4-dimethyl-N-{2-2-(3-methylphenyl)-1,3-thiazol-4-ylethyl}benzene-1-sulfonamide

Exploring the Chemistry and Applications of 3,4-Dimethyl-N-{2-[2-(3-Methylphenyl)-1,3-Thiazol-4-yl]ethyl}Benzene-1-Sulfonamide

3,4-Dimethyl-N-{2-[2-(3-Methylphenyl)-1,3-Thiazol-4-yl]ethyl}Benzene-1-Sulfonamide (CAS No. 896607-30-0) is a complex organic compound with a unique structure that combines a sulfonamide group with a thiazole ring system. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a benzene ring substituted with methyl groups at positions 3 and 4, a sulfonamide group at position 1, and a thiazole moiety attached via an ethyl chain. The thiazole ring itself is substituted with a methylphenyl group at position 2, adding further complexity to the molecule.

The synthesis of CAS No. 896607-30-0 involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and possibly ring-closing mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of transition metal catalysts like palladium has been pivotal in forming the thiazole ring system through cyclization reactions. These methods not only improve yield but also enhance the purity of the final product, which is critical for its intended applications.

One of the most promising areas of research for this compound is its potential as a pharmaceutical agent. The sulfonamide group is known for its ability to act as a bioisostere for carboxylic acids or esters, making it a valuable component in drug design. Additionally, the thiazole ring is recognized for its pharmacological activity in various drug classes, including anti-inflammatory agents and kinase inhibitors. Recent studies have explored the compound's ability to modulate specific cellular pathways involved in inflammation and cancer progression.

Moreover, CAS No. 896607-30-0 has shown potential as a building block for advanced materials. Its rigid structure and functional groups make it suitable for applications in polymer chemistry and nanotechnology. For example, researchers have investigated its use as a monomer in the synthesis of stimuli-responsive polymers. These polymers can undergo reversible changes in their physical properties in response to external stimuli such as temperature or pH changes.

In terms of physical properties, CAS No. 896607-30-0 exhibits high thermal stability due to its aromatic rings and strong intermolecular hydrogen bonding capabilities from the sulfonamide group. This makes it suitable for high-performance applications where thermal resistance is required. Recent thermogravimetric analysis (TGA) studies have confirmed that the compound retains its structural integrity up to temperatures exceeding 250°C under inert conditions.

The optical properties of this compound are another area of active research. The presence of conjugated systems within its structure allows for absorption across a broad range of wavelengths. This characteristic has led to investigations into its use as a chromophore in organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary results indicate that it could serve as an efficient electron transport material due to its high electron affinity.

In conclusion, CAS No. 896607-30-0, or 3,4-Dimethyl-N-{2-[2-(3-Methylphenyl)-1,3-Thiazol-4-yl]ethyl}Benzene-1-Sulfonamide, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure provides opportunities for innovation in drug discovery, materials science, and optoelectronics. As research continues to uncover new properties and functionalities of this compound, it is poised to play an increasingly important role in both academic and industrial settings.